1,1-Dideuterio-2-phenoxyethanol

• IUPAC Name: 1,1-dideuterio-2-phenoxyethanol
• InChI: InChI=1S/C8H10O2/c9-6-7-10-8-4-2-1-3-5-8/h1-5,9H,6-7H2/i6D2
• InChI Key: QCDWFXQBSFUVSP-NCYHJHSESA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCO
• Isomeric SMILES: [2H]C([2H])(COC1=CC=CC=C1)O
• Molecular Formula: C8H10O2
• DSSTOX Substance ID: DTXSID30745735
• Molecular Weight: 140.18 g/mol
• CAS RN: 21273-38-1

Description

1,1-Dideuterio-2-phenoxyethanol is a deuterated analog of 2-phenoxyethanol. It is widely used as a preservative in the cosmetic and pharmaceutical industries. The molecular formula is C8H10O2 and the molecular weight is 140.18 g/mol.

Molecular Structure Analysis

The molecular structure of 1,1-Dideuterio-2-phenoxyethanol can be represented by the linear formula C6H5OCH2CD2OH.

Physical And Chemical Properties Analysis

1,1-Dideuterio-2-phenoxyethanol is a colorless, clear, oily liquid with a faint aromatic odor at room temperature and a low water solubility and evaporation rate.

Scientific Research Applications

Preservative for Vaccines

• Scientific Field: Medical Science
• Application Summary: 2-phenoxyethanol (2-PE) is used as a preservative in the diphtheria-purified pertussis-tetanus combined vaccine (DPT vaccine).
• Methods of Application: The efficacy of 2-PE and Thimerosal, another antimicrobial preservative, was compared in the DPT vaccine.

Pharmacokinetics Study

• Scientific Field: Toxicology
• Application Summary: The pharmacokinetics of 2-phenoxyethanol and its major metabolite, phenoxyacetic acid, were studied after dermal and inhaled routes of exposure.
• Methods of Application: PE was administered daily for 4 days and blood samples were collected at day 1 and day 4 for PK analysis.
• Results: PE was rapidly absorbed and extensively metabolized to form PAA. After multiple dosing, the exposures of PE and PAA were decreased presumably due to the induction of metabolizing enzymes of PE and PAA.

Industrial Uses

• Scientific Field: Industrial Chemistry
• Application Summary: 2-Phenoxyethanol has many industrial uses—primarily as a solvent for dyes, inks, and resins; a lubricant preservative; and a reagent in organic chemical synthesis.
• Methods of Application: It is used in the manufacturing process of various products.
• Results: Its uses range from a preservative for cosmetics and drugs to a fixative for perfumes to an attractant in insecticides.

Hand Disinfectant

• Scientific Field: Medical Science
• Application Summary: Phenoxyethanol is used as a hand disinfectant.
• Methods of Application: It is applied directly to the hands to kill germs and prevent their spread.
• Results: It has been found to be effective in reducing the number of germs on hands.

Anesthetic in Fish Aquaculture

• Scientific Field: Aquaculture
• Application Summary: Phenoxyethanol is used as an anesthetic in fish aquaculture.
• Methods of Application: It is added to the water in which the fish are kept to anesthetize them for handling or transport.
• Results: It has been found to be effective in reducing stress and injury to fish during handling and transport.

Perfume Fixative

• Scientific Field: Cosmetics
• Application Summary: Phenoxyethanol is used as a perfume fixative.
• Methods of Application: It is added to perfumes to help the fragrance last longer.
• Results: It has been found to be effective in prolonging the scent of perfumes.

Insect Repellent

• Scientific Field: Entomology
• Application Summary: Phenoxyethanol is used as an insect repellent.
• Methods of Application: It is applied directly to the skin or clothing to repel insects.
• Results: It has been found to be effective in repelling a variety of insects.

Solvent for Cellulose Acetate, Dyes, Inks, and Resins

• Scientific Field: Industrial Chemistry
• Application Summary: Phenoxyethanol is used as a solvent for cellulose acetate, dyes, inks, and resins.
• Methods of Application: It is used in the manufacturing process of various products.
• Results: Its uses range from a solvent for various materials to a fixative for perfumes.

Preservative for Pharmaceuticals, Cosmetics and Lubricants

• Scientific Field: Pharmaceutical Science
• Application Summary: Phenoxyethanol is used as a preservative for pharmaceuticals, cosmetics and lubricants.
• Methods of Application: It is added to these products during the manufacturing process to prevent the growth of bacteria and fungi.
• Results: It has been found to be effective in preserving the quality and extending the shelf life of these products.

Synthesis routes and methods I

Procedure details

The present invention is directed to an antimicrobial composition and a method of using said composition, comprising an antimicrobially effective amount of DTEA and an amount of 1-butanol, cyclohexanol, hexyl alcohol, isobutanol, ethylene glycol phenyl ether, propylene glycol phenyl ether, or a mixture thereof effective to result in the antimicrobial composition having a freezing point of less than 0° C. at atmospheric pressure.

Synthesis routes and methods II

Procedure details

Ethylene carbonate (89.9 g, 1.02 mole), phenol (94.1 g, 1.0 mole) and potassium fluoride (1 g, 0.5 percent of total reactant weight) were placed in a 500 ml round-bottomed flask equipped with a condenser and gas bubbler. A magnetic stirrer provided agitation. The mixture was heated to 160° C.±2° C. in an oil bath. After 2.5 hours the reaction vessel was removed from the oil bath, cooled and the contents removed. Purification of the product by distillation gave 137 g of 2-phenoxyethanol (99 percent conversion based on phenol limiting reagent).

Synthesis routes and methods III

Procedure details

Further, the inventors of the present invention disclose, as a method using no sulfuric acid, a method of obtaining 9,9-bis(4-(2-hydroxyethoxy)phenyl)fluorene by reacting fluorenone with phenoxyethanol in the presence of a heteropoly acid serving as a catalyst, which method includes (a) partitioning a target substance into an organic phase by adding an extract agent constituted by water and an organic solvent to a reaction liquid and (b) recovering the target substance (refer to Patent Literature 8). Further, the inventors of the present invention propose: a method for producing 9,9-bis(4-(2-hydroxyethoxy)phenyl)fluorene from fluorenone and 2-phenoxyethanol in the presence of a heteropoly acid catalyst (Patent Literature 9); and a method for producing 9,9-bis(4-(2-hydroxyethoxy)phenyl)fluorene whose melting point is 160° C. to 166° C. (Patent Literature 10). Moreover, there is disclosed a method of obtaining a fluorene derivative by reacting fluorenone with a phenol by using hydrochloric acid and a thiol serving as catalysts, which method includes partitioning a target substance into an organic phase by using an extract agent and recovering the target substance (refer to Patent Literature 11). However, according to these methods, a reaction liquid contains a large amount of unreacted phenol or phenoxyalcohol, which is highly soluble in water. This may cause a reduction in liquid separability, and thus cause a deterioration in hue or purity. Further, these methods place a large burden on the environment, because a large amount of organic compounds such as phenols or phenoxyalcohols are mixed in an aqueous phase, and/or it is necessary to use a large amount of organic solvent for liquid separation. Therefore, these methods are not industrially advantageous.